Cas no 2170-03-8 (Itaconic Anhydride)

Itaconic Anhydride Properties

Names and Identifiers

• Itaconic Anhydride
• 2-Methylenesuccinic anhydride
• 2-(5-chloro-benzotriazol-2-yl)-4-Methyl-6-(2-Methyl-allyl)-phenol
• 2,5-Furandione,dihydro-3-methylene
• 2-methylidenebutanedioic anhydride
• 2-methylidenesuccinic anhydride
• 3,4-Dihydro-3-methylene-2,5-furandione
• 3,4-dihydro-3-methylidenefuran-2,5-dione
• Dihydro-3-methylene-2,5-furandione
• dihydro-3-methylidenefuran-2,5-dione
• Itaconic acid anhydride
• methylene-dihydro-furan-2,5-dione
• Methylenesuccinic anhy
• Methylenesuccinic Anhydride
• Succinic anhydride,methylene
• Bis[4-(2-phenyl-2-propyl)phenyl]amine
• Succinic anhydride, methylene-
• W-107530
• A815618
• 3-methylenedihydrofuran-2,5-dione
• H10043
• EINECS 218-518-2
• UNII-Y455KS1U7Q
• ITACONIC-ANHYDRIDE
• DTXSID8062230
• NSC43972
• MFCD00005530
• InChI=1/C5H4O3/c1-3-2-4(6)8-5(3)7/h1-2H
• FT-0627544
• 2170-03-8
• GS-3259
• EN300-99171
• Q15726050
• 3-methylenetetrahydrofuran-2,5-dione
• SY009111
• 2, dihydro-3-methylene-
• Benzoyl chloride, 2-chloro-5-nitro-;2-Chloro-5-Nitrobenzoyl;2-Chloro-5-nitrobenzoic acid chloride
• A20230
• 25300-97-4
• 3-Methylenetetrahydrofuran-2,5-dione;Itaconic anhydride
• NSC-43979
• Itaconic anhydride, 95%
• NS00026942
• 3-methylideneoxolane-2,5-dione
• 3-Methylene-dihydro-furan-2,5-dione
• NSC43979
• AKOS015900399
• SCHEMBL25233
• BDBM50108508
• 3-METHYLIDENEDIHYDROFURAN-2,5-DIONE
• NSC 43979
• CS-0073152
• 3-Methylenedihydro-2,5-furandione
• 3-Methylenedihydro-2,5-furandione #
• I0203
• NSC-43972
• F0001-0774
• 2,5-Furandione, dihydro-3-methylene-
• 3-methylene-tetrahydro-furan-2,5-dione
• CHEMBL87967
• Y455KS1U7Q
• 2,5Furandione, dihydro3methylene
• Succinic anhydride, methylene
• DB-045673
• Dihydro3methylene2,5furandione
• DTXCID2036538
• +Expand

• MDL： MFCD00005530
• InChIKey： OFNISBHGPNMTMS-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c1-3-2-4(6)8-5(3)7/h1-2H2
• SMILES： C=C1CC(=O)OC1=O
• BRN： 2212

Computed Properties

• Exact Mass: 112.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016
• Heavy Atom Count: 8
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.01610
• PSA: 43.37000
• Refractive Index: 1.5130 (estimate)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 115°C/12mmHg(lit.)
• Melting Point: 66.0 to 70.0 deg-C
• Flash Point: 114-115℃/12mm
• Color/Form: White crystalline powder
• Solubility: It is easily soluble in water, alcohol and chloroform and decomposes, slightly soluble in benzene and ether.
• Sensitiveness: Moisture Sensitive
• Density: 1.2600

Itaconic Anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10-21

Itaconic Anhydride Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters